Anethol
Anethol
2-methoxy-5-prop-1-enylphenol is a natural product found in Perilla frutescens var. hirtella, Sesamum indicum, and Osmorhiza aristata with data available.
Brand Name:
Vulcanchem
CAS No.:
104-46-1
VCID:
VC0518897
InChI:
InChI=1S/C10H12O2/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3-7,11H,1-2H3
SMILES:
CC=CC1=CC=C(C=C1)OC
Molecular Formula:
C10H12O2
Molecular Weight:
164.20 g/mol
Anethol
CAS No.: 104-46-1
Cat. No.: VC0518897
Molecular Formula: C10H12O2
Molecular Weight: 164.20 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-methoxy-5-prop-1-enylphenol is a natural product found in Perilla frutescens var. hirtella, Sesamum indicum, and Osmorhiza aristata with data available. |
|---|---|
| CAS No. | 104-46-1 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.20 g/mol |
| IUPAC Name | 2-methoxy-5-prop-1-enylphenol |
| Standard InChI | InChI=1S/C10H12O2/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3-7,11H,1-2H3 |
| Standard InChI Key | LHJZSWVADJCBNI-UHFFFAOYSA-N |
| Isomeric SMILES | C/C=C\C1=CC=C(C=C1)OC |
| SMILES | CC=CC1=CC=C(C=C1)OC |
| Canonical SMILES | CC=CC1=CC(=C(C=C1)OC)O |
| Appearance | Solid powder |
| Boiling Point | 454.1 °F at 760 mmHg (NTP, 1992) 234 °C |
| Colorform | White crystals |
| Flash Point | 195 °F (NTP, 1992) 90.1 °C |
| Melting Point | 70.4 °F (NTP, 1992) 21.3 °C Liquid Molar Volume = 0.1507 cu m/kmol; Heat of Fusion @ Melting Point = 1.60E+7 J/kmol 22.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator